Cas no 288617-77-6 ((2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-hept-6-enoic acid)

(2R)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methyl-hept-6-enoic acid is a chiral, Fmoc-protected α-amino acid derivative featuring a terminal alkene group. Its key advantages include high stereochemical purity, with the (R)-configuration at the α-carbon, making it valuable for peptide synthesis and asymmetric transformations. The Fmoc group offers orthogonal protection, enabling selective deprotection under mild basic conditions. The C7 alkenyl side chain provides a reactive handle for further functionalization, such as cross-coupling or click chemistry. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and the development of modified peptides or bioactive molecules. Its structural features make it suitable for applications in medicinal chemistry and material science.
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-hept-6-enoic acid structure
288617-77-6 structure
Product Name:(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-hept-6-enoic acid
CAS No:288617-77-6
MF:C23H25NO4
MW:379.44890666008
MDL:MFCD09879889
CID:819808
PubChem ID:329799755
Update Time:2025-10-29

(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-hept-6-enoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylhept-6-enoic acid
    • (R)-2-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-2-METHYL-HEPT-6-ENOIC ACID
    • (R)-N-Fmoc-2-(4'-pentenyl)alanine
    • (2R)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-6-heptenoic acid
    • Fmoc-(R)-2-amino-2-methylhept-6-enoic acid
    • AG-E-93433
    • AK109522
    • CTK4G2299
    • I14-7728
    • KB-209607
    • SureCN1272380
    • (R)-N-FMOC-Α-(4-PENTENYL)ALANINE
    • (R)-N-Fmoc-2-(4-pentenyl)alanine
    • (R)-N-Fmoc-α-4-n-pentylalanine
    • Fmoc-(R)-2-(4-pentenyl)alanine
    • Fmoc-(R)-2-amino-2-methyl-hept-6-enoic acid
    • (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-2-methylhept-6-enoic acid
    • (R)-2-{[(9H-fluoren-9-yl)methoxy]carbonylamino}-2-methylhept-6-enoic acid
    • Fmoc-D-(Me)Gly(Pentenyl)-OH
    • Fmoc-D-2-(4'-pentenyl)alanine
    • BCP07247
    • (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-hept-6-enoic acid
    • 6-Heptenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methyl-, (2R)-
    • DS-4362
    • (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylhept-6-enoicacid
    • DTXSID90670478
    • SCHEMBL1272380
    • F12075
    • 288617-77-6
    • AC-27573
    • Fmoc-(R)-2-(pentenyl)Ala-OH
    • CS-W020177
    • (2R)-2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-2-methylhept-6-enoic acid
    • (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methylhept-6-enoic acid
    • AKOS005063559
    • Fmoc-(R)-2-(pentenyl)Ala-OH, >=97% (HPLC)
    • MDL: MFCD09879889
    • Inchi: 1S/C23H25NO4/c1-3-4-9-14-23(2,21(25)26)24-22(27)28-15-20-18-12-7-5-10-16(18)17-11-6-8-13-19(17)20/h3,5-8,10-13,20H,1,4,9,14-15H2,2H3,(H,24,27)(H,25,26)/t23-/m1/s1
    • InChI Key: MRJFPZWLOJOINV-HSZRJFAPSA-N
    • SMILES: O(C(N[C@](C(=O)O)(C)CCCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 379.17845
  • Monoisotopic Mass: 379.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6
  • XLogP3: 4.7

Experimental Properties

  • Density: 1.185
  • Boiling Point: 591.7°C at 760 mmHg
  • Flash Point: 311.671 °C
  • Refractive Index: 1.582
  • PSA: 75.63
  • LogP: 5.11560

(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-hept-6-enoic acid Security Information

  • Symbol: GHS09
  • Signal Word:Warning
  • Hazard Statement: H400
  • Warning Statement: P273
  • Hazardous Material transportation number:UN 3077 9 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 50
  • Safety Instruction: 61
  • Hazardous Material Identification: N
  • Storage Condition:−20°C

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Additional information on (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-hept-6-enoic acid

Comprehensive Overview of (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-hept-6-enoic acid (CAS No. 288617-77-6)

(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-hept-6-enoic acid (CAS No. 288617-77-6) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique chiral center at the 2-position and an alkene functional group, making it valuable for designing bioactive peptides and drug candidates. Its Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), a cornerstone technique in modern biotechnology and drug discovery.

The growing demand for custom peptides and therapeutic proteins has spotlighted compounds like 288617-77-6. Researchers frequently search for "Fmoc-amino acid applications" or "peptide synthesis reagents," reflecting its relevance in cancer research, immunotherapy, and neuroscience. Its methyl-hept-6-enoic acid backbone also aligns with trends in lipidated peptide design, a hot topic due to its role in vaccine development and membrane protein studies.

From a synthetic chemistry perspective, CAS No. 288617-77-6 offers advantages such as high purity and stereochemical stability. Laboratories often inquire about "chiral amino acid derivatives" or "Fmoc deprotection methods," underscoring its technical importance. The compound’s alkene moiety further enables click chemistry applications, a trending area in bioconjugation and material science.

In pharmacology, derivatives of (2R)-2-methyl-hept-6-enoic acid are explored for their metabolic stability and bioavailability. Searches like "non-natural amino acids in drugs" highlight its potential in peptidomimetics. Additionally, its fluorenylmethyloxycarbonyl (Fmoc) group is pivotal for N-terminal protection, a frequent query among peptide chemists.

Quality control of 288617-77-6 involves HPLC and mass spectrometry, ensuring compliance with GMP standards. Users often seek "Fmoc-amino acid storage conditions" or "CAS 288617-77-6 suppliers," emphasizing the need for reliable sourcing. The compound’s lyophilization compatibility also makes it suitable for long-term storage.

Environmental and safety profiles of (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-hept-6-enoic acid are rigorously documented. Unlike hazardous reagents, it is classified as a low-risk research chemical, aligning with green chemistry principles. This aspect resonates with searches for "sustainable peptide synthesis."

In summary, CAS No. 288617-77-6 is a versatile building block bridging organic chemistry, biopharma, and biomaterials. Its integration into high-throughput screening and combinatorial chemistry underscores its enduring value in R&D.

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